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Compound of Interest

Compound Name: tert-Butyl methyl malonate

Cat. No.: B153513

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,
specifically the boiling point, and a detailed experimental protocol for the synthesis of tert-butyl
methyl malonate. This information is critical for professionals in chemical research and drug
development who utilize this compound as a key intermediate in the synthesis of complex
organic molecules.

Core Physicochemical Data

The boiling point of tert-butyl methyl malonate is a crucial parameter for its purification and
handling. As with many organic compounds, its boiling point is highly dependent on the
ambient pressure. Distillation under reduced pressure is a common technique employed to
purify this compound, preventing potential decomposition at higher temperatures.

Boiling Point Data
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Notes

Reported by multiple chemical
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suppliers.[1][2][3]
84 15

Presumed at atmospheric
213-215 760 (Atmospheric) pressure, less commonly cited.

[1]

Experimental Protocols

The following is a representative experimental protocol for the synthesis of tert-butyl methyl

malonate. This procedure is adapted from established literature methods and is provided for

informational purposes.

Synthesis of tert-Butyl Methyl Malonate

Materials:

e Methanol

Mono-tert-butyl malonate

o Hafnium(IV) chloride tetrahydrofuran complex (1:2)

¢ Dichloromethane

e Saturated saline solution

e Anhydrous magnesium sulfate

e n-hexane

Ethyl acetate

Procedure:
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e To a 200 mL round bottom flask equipped with a magnetic stirrer, add mono-tert-butyl
malonate (3.0 g, 18.7 mmol) and methanol (70 mL).[2][3]

 To this solution, add hafnium(IV) chloride tetrahydrofuran complex (1:2) (88 mg, 0.19 mmol).
[2]3]

« Stir the reaction mixture at room temperature for 48 hours.[2][3]

e Upon completion of the reaction, add saturated saline solution to the mixture.

o Extract the aqueous mixture with dichloromethane (3 x 70 mL).[2][3]

o Combine the organic layers and dry with anhydrous magnesium sulfate.[2][3]

o Concentrate the organic solution under reduced pressure to remove the solvent.[2][3]

» Purify the crude product by silica gel column chromatography using a mixture of n-hexane
and ethyl acetate (50:50) as the eluent to afford the target compound as a colorless oily
liquid.[2]

Logical Relationships in Boiling Point Determination

The boiling point of a pure substance is a reflection of the strength of its intermolecular forces
and its vapor pressure, which is in turn influenced by external pressure. The following diagram
illustrates this relationship for tert-butyl methyl malonate.
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Caption: Factors influencing the boiling point of tert-butyl methyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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